Cas no 28479-21-2 (1-isocyanato-3-methanesulfonylbenzene)

• Product Name: 1-isocyanato-3-methanesulfonylbenzene
• CAS No: 28479-21-2
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• MDL: MFCD18251114
• CID: 1434867
• PubChem ID: 19852288
• Update Time: 2025-05-21

1-isocyanato-3-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-3-(methylsulfonyl)-
• 1-isocyanato-3-(methylsulfonyl)Benzene
• 1-isocyanato-3-methanesulfonylbenzene
• 28479-21-2
• SCHEMBL1772255
• AB74258
• EN300-1989704
• DA-07349

• MDL： MFCD18251114
• Inchi： 1S/C8H7NO3S/c1-13(11,12)8-4-2-3-7(5-8)9-6-10/h2-5H,1H3
• InChI Key： HYJWWWIQBXKSNO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)N=C=O)(=O)=O

Computed Properties

• Exact Mass: 197.01471
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.57

Additional information on 1-isocyanato-3-methanesulfonylbenzene

Introduction to 1-Isocyanato-3-Methanesulfonylbenzene (CAS No. 28479-21-2)

1-Isocyanato-3-methanesulfonylbenzene (CAS No. 28479-21-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 3-(methylsulfonyl)phenyl isocyanate, is characterized by its unique combination of functional groups, including an isocyanate group and a methanesulfonyl group, which endow it with a wide range of chemical reactivity and potential applications.

The isocyanate group in 1-isocyanato-3-methanesulfonylbenzene is particularly reactive, making it an excellent precursor for the synthesis of ureas and urethanes. This reactivity has been exploited in the development of various polymers and coatings, where the compound serves as a cross-linking agent to enhance the mechanical and thermal properties of the final products. Recent studies have also highlighted its potential in the synthesis of advanced materials with tailored functionalities, such as those used in electronics and biomedical applications.

The methanesulfonyl group in 1-isocyanato-3-methanesulfonylbenzene imparts additional reactivity and solubility properties to the molecule. This group can participate in various chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution, which further expand the synthetic utility of the compound. In medicinal chemistry, this functional group has been explored for its ability to modulate biological activity, particularly in the context of drug design and development.

1-Isocyanato-3-methanesulfonylbenzene has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. For instance, it has been used to synthesize novel inhibitors of specific enzymes, such as kinases and proteases, which are implicated in various diseases. The ability to fine-tune the structure of these inhibitors through strategic modifications of the 1-isocyanato-3-methanesulfonylbenzene scaffold has led to the discovery of compounds with improved potency and selectivity.

In addition to its applications in drug discovery, 1-isocyanato-3-methanesulfonylbenzene has shown promise in the development of functional materials. Recent research has focused on its use in the synthesis of conductive polymers and coatings with enhanced electrical properties. These materials have potential applications in areas such as flexible electronics, energy storage devices, and sensors.

The synthetic accessibility of 1-isocyanato-3-methanesulfonylbenzene has also contributed to its widespread use in academic and industrial settings. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of 3-methanesulfonylphenylamine with phosgene or other isocyanating agents. These methods have been optimized to minimize by-products and improve yield, making 1-isocyanato-3-methanesulfonylbenzene readily available for further research and development.

The safety profile of 1-isocyanato-3-methanesulfonylbenzene is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken due to its reactivity and potential for forming toxic by-products during certain reactions. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, 1-isocyanato-3-methanesulfonylbenzene (CAS No. 28479-21-2) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it a valuable building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.